Cas no 61683-03-2 (Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-)
61683-03-2 structure
Product Name:Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
CAS No:61683-03-2
MF:C20H32N2O
MW:316.480885505676
CID:470220
PubChem ID:20348282
Update Time:2025-04-19
Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
- N-(2,6-diethyl-2,3,6-trimethylpiperidin-4-yl)-N-methylbenzamide
- 61683-03-2
- SCHEMBL11469539
- DTXSID70605783
-
- Inchi: 1S/C20H32N2O/c1-7-19(4)14-17(15(3)20(5,8-2)21-19)22(6)18(23)16-12-10-9-11-13-16/h9-13,15,17,21H,7-8,14H2,1-6H3
- InChI Key: PUFXKPGYLCWBOK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N(C)C1CC(C)(CC)NC(C)(CC)C1C
Computed Properties
- Exact Mass: 316.25166
- Monoisotopic Mass: 316.251463648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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